Cas no 1021135-54-5 (N-(6-{[2-(diethylamino)ethyl]sulfanyl}pyridazin-3-yl)-2-fluorobenzamide)

• Product Name: N-(6-{[2-(diethylamino)ethyl]sulfanyl}pyridazin-3-yl)-2-fluorobenzamide
• CAS No: 1021135-54-5
• MF: C₁₇H₂₁FN₄OS
• MW: 348.438245534897
• CID: 6088752
• PubChem ID: 42139119
• Update Time: 2025-10-30

N-(6-{[2-(diethylamino)ethyl]sulfanyl}pyridazin-3-yl)-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-{[2-(diethylamino)ethyl]sulfanyl}pyridazin-3-yl)-2-fluorobenzamide
• N-[6-[2-(diethylamino)ethylsulfanyl]pyridazin-3-yl]-2-fluorobenzamide
• F5225-0280
• AKOS024500886
• 1021135-54-5
• N-(6-((2-(diethylamino)ethyl)thio)pyridazin-3-yl)-2-fluorobenzamide

• Inchi： 1S/C17H21FN4OS/c1-3-22(4-2)11-12-24-16-10-9-15(20-21-16)19-17(23)13-7-5-6-8-14(13)18/h5-10H,3-4,11-12H2,1-2H3,(H,19,20,23)
• InChI Key： RDEGNFMSAYRUNE-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCCN(CC)CC)C=C1)(=O)C1=CC=CC=C1F

Computed Properties

• Exact Mass: 348.14201064g/mol
• Monoisotopic Mass: 348.14201064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.4Ų

Additional information on N-(6-{[2-(diethylamino)ethyl]sulfanyl}pyridazin-3-yl)-2-fluorobenzamide

Comprehensive Overview of N-(6-{[2-(diethylamino)ethyl]sulfanyl}pyridazin-3-yl)-2-fluorobenzamide (CAS 1021135-54-5): Properties, Applications, and Research Insights

N-(6-{[2-(diethylamino)ethyl]sulfanyl}pyridazin-3-yl)-2-fluorobenzamide (CAS 1021135-54-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique pyridazine core and fluorobenzamide moiety, is often explored for its potential in drug discovery and targeted therapies. Researchers are particularly interested in its sulfanyl linker and diethylaminoethyl side chain, which contribute to its binding affinity and pharmacokinetic properties.

In recent years, the demand for small-molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in precision medicine. N-(6-{[2-(diethylamino)ethyl]sulfanyl}pyridazin-3-yl)-2-fluorobenzamide aligns with this trend, as its structural features make it a candidate for modulating enzyme activity. The inclusion of a fluorine atom enhances its metabolic stability, a critical factor in the design of orally bioavailable drugs—a topic frequently searched in AI-driven drug development forums.

The compound’s CAS number 1021135-54-5 serves as a key identifier in chemical databases, facilitating collaborations across academic and industrial labs. Its synthesis typically involves multi-step organic reactions, including nucleophilic substitution and amide coupling, which are widely discussed in medicinal chemistry circles. Notably, the diethylaminoethyl group is a recurring motif in G-protein-coupled receptor (GPCR) ligands, linking this compound to cutting-edge research in neurodegenerative diseases and oncology.

From an SEO perspective, queries like "pyridazine derivatives in drug discovery" or "fluorobenzamide applications" reflect growing user interest. This compound’s potential role in signal transduction pathways also ties into popular searches about cancer therapeutics and personalized medicine. Its sulfanyl bridge further connects it to discussions on redox-modulating agents, a niche yet expanding area in antioxidant research.

In summary, N-(6-{[2-(diethylamino)ethyl]sulfanyl}pyridazin-3-yl)-2-fluorobenzamide exemplifies the intersection of structural ingenuity and therapeutic potential. As researchers continue to unravel its mechanisms, this compound may emerge as a cornerstone in next-generation bioactive molecules, addressing unmet medical needs while inspiring innovations in synthetic chemistry.